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Compound of Interest

Compound Name:
1,4-Cyclohexanedimethanol

Dilaurate

Cat. No.: B1148393 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 1,4-Cyclohexanedimethanol Dilaurate (CAS No. 135025-34-2). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

I. Personal Protective Equipment (PPE)
When handling 1,4-Cyclohexanedimethanol Dilaurate, appropriate personal protective

equipment is mandatory to prevent skin and eye contact.[1] Although not classified as a

hazardous substance, good laboratory practices dictate the use of PPE. The following table

summarizes the recommended PPE.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield should be

used if there is a risk of

splashing.[2]

To protect eyes from accidental

splashes or dust formation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended for diesters).

Gloves must be inspected prior

to use and disposed of after

use or contamination.[1][3][4]

To prevent direct skin contact

with the chemical.[1] Nitrile

and Neoprene gloves

generally offer good resistance

to esters.

Body Protection

A standard laboratory coat.[1]

Fire/flame resistant and

impervious clothing is

recommended if handling large

quantities or if there is a risk of

fire.[1]

To protect skin and clothing

from spills and contamination.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.[5] If

dust or aerosols are

generated, use a NIOSH-

approved respirator.[1]

To prevent inhalation of dust or

aerosols, especially when

handling the solid form of the

chemical.[1]

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard operating procedure for the safe handling of 1,4-
Cyclohexanedimethanol Dilaurate in a laboratory setting.

1. Pre-Handling Preparations:

Ensure the work area is clean, well-ventilated, and free of clutter.[1]
Locate the nearest safety shower and eyewash station and confirm they are operational.[5]
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Review the Safety Data Sheet (SDS) for 1,4-Cyclohexanedimethanol Dilaurate.
Assemble all necessary equipment and PPE before handling the chemical.

2. Handling the Chemical:

Don the appropriate PPE as specified in the table above.
Handle the chemical in a designated area, preferably within a fume hood if there is a
potential for dust or aerosol generation.[1]
Avoid direct contact with the skin and eyes.[1]
Avoid the formation of dust and aerosols.[1]
Use non-sparking tools if the chemical is handled near flammable solvents.[1]

3. Post-Handling Procedures:

Securely close the container of 1,4-Cyclohexanedimethanol Dilaurate.
Clean the work area and any equipment used.
Properly remove and dispose of contaminated gloves and any other disposable PPE.[3]
Wash hands thoroughly with soap and water after handling the chemical.[1]

4. Storage:

Store the container in a tightly closed, dry, cool, and well-ventilated place.[1]
Keep away from sources of ignition.[1]

III. Disposal Plan
Proper disposal of 1,4-Cyclohexanedimethanol Dilaurate and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Unused or Waste Product:

1,4-Cyclohexanedimethanol Dilaurate should be disposed of in accordance with local,
state, and federal regulations.
Collect waste material in a suitable, closed, and labeled container for disposal.[1]
Do not let the chemical enter drains.[1] Discharge into the environment must be avoided.[1]
Contact your institution's environmental health and safety (EHS) office for specific disposal
instructions.

2. Empty Containers:
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Empty containers should be handled as if they still contain the product.
Triple-rinse the container with a suitable solvent. The rinsate should be collected and
disposed of as chemical waste.
Once cleaned, the container can be disposed of as regular waste, provided all labels are
removed or defaced.

IV. Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 1,4-
Cyclohexanedimethanol Dilaurate in a laboratory setting.
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Caption: Workflow for Handling 1,4-Cyclohexanedimethanol Dilaurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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